Cas no 857904-00-8 (Methyl N-[(2S)-1-hydrazinyl-3,3-dimethyl-1-oxobutan-2-yl]carbamate;hydrochloride)

Methyl N-[(2S)-1-hydrazinyl-3,3-dimethyl-1-oxobutan-2-yl]carbamate hydrochloride is a chiral hydrazide derivative with potential applications in organic synthesis and pharmaceutical research. Its structured backbone, featuring a tert-leucine hydrazide moiety, enhances stereochemical control in peptide coupling and other asymmetric reactions. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound is particularly valuable for synthesizing hydrazone-based intermediates or as a building block for bioactive molecules. Its well-defined stereochemistry (S-configuration) ensures reproducibility in chiral synthesis. Suitable for controlled reactions, it offers researchers a reliable reagent for developing novel compounds with high precision.

Methyl N-[(2S)-1-hydrazinyl-3,3-dimethyl-1-oxobutan-2-yl]carbamate;hydrochloride structure

857904-00-8 structure

Product Name:Methyl N-[(2S)-1-hydrazinyl-3,3-dimethyl-1-oxobutan-2-yl]carbamate;hydrochloride

CAS No:857904-00-8

MF:C₈H₁₈ClN₃O₃

MW:239.699820995331

CID:4717664

Update Time:2025-05-27

Methyl N-[(2S)-1-hydrazinyl-3,3-dimethyl-1-oxobutan-2-yl]carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-Methyl (1-hydrazinyl-3,3-dimethyl-1-oxobutan-2-yl)carbamate HCl
- Methyl N-[(2S)-1-hydrazinyl-3,3-dimethyl-1-oxobutan-2-yl]carbamate;hydrochloride
- L-Valine, N-(methoxycarbonyl)-3-methyl-, hydrazide, monohydrochloride (9CI)
- (S)-Methyl (1-hydrazinyl-3,3-dimethyl-1-oxobutan-2-yl)carbamate hydrochloride
- Inchi： 1S/C8H17N3O3.ClH/c1-8(2,3)5(6(12)11-9)10-7(13)14-4;/h5H,9H2,1-4H3,(H,10,13)(H,11,12);1H/t5-;/m1./s1
- InChI Key： RLLATEMTXXCPNF-NUBCRITNSA-N
- SMILES： [C@@H](C(C)(C)C)(NC(=O)OC)C(=O)NN.Cl

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 222
Topological Polar Surface Area: 93.4

Methyl N-[(2S)-1-hydrazinyl-3,3-dimethyl-1-oxobutan-2-yl]carbamate;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10735-10g	(S)-methyl (1-hydrazinyl-3,3-dimethyl-1-oxobutan-2-yl)carbamate	857904-00-8	95%	10g	$1650	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1744083-1g	Methyl (s)-(1-hydrazinyl-3,3-dimethyl-1-oxobutan-2-yl)carbamate hydrochloride	857904-00-8	98%	1g	￥4395.00	2024-07-28

Methyl N-[(2S)-1-hydrazinyl-3,3-dimethyl-1-oxobutan-2-yl]carbamate;hydrochloride Production Method

Production Method 1

162537-11-3

857904-00-8

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine , 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Ethyl acetate ; 30 min, rt
1.2 Reagents: tert-Butyl carbazate ; 16 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 2 h, rt

Reference

An efficient and practical synthesis of the HIV protease inhibitor Atazanavir via a highly diastereoselective reduction approach

Fan, Xing; et al, Organic Process Research & Development, 2008, 12(1), 69-75

Production Method 2

20859-02-3

857904-00-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 1.5 h, rt; 18 h, 60 °C; 60 °C → rt
2.1 Reagents: 4-Methylmorpholine , 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Ethyl acetate ; 30 min, rt
2.2 Reagents: tert-Butyl carbazate ; 16 h, rt
2.3 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 2 h, rt

Reference

An efficient and practical synthesis of the HIV protease inhibitor Atazanavir via a highly diastereoselective reduction approach

Fan, Xing; et al, Organic Process Research & Development, 2008, 12(1), 69-75